1-((1-(3-Cyanopyrazin-2-yl)piperidin-4-yl)methyl)-3-(thiophen-2-yl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-((1-(3-Cyanopyrazin-2-yl)piperidin-4-yl)methyl)-3-(thiophen-2-yl)urea, also known as CPI-455, is a small molecule inhibitor that is being studied for its potential therapeutic applications in various diseases. It has been found to have promising results in pre-clinical studies, and its mechanism of action is being further investigated.
Scientific Research Applications
Antimicrobial and Anti-Proliferative Activities
1-((1-(3-Cyanopyrazin-2-yl)piperidin-4-yl)methyl)-3-(thiophen-2-yl)urea and related derivatives demonstrate antimicrobial and anti-proliferative activities. These compounds have been tested against various bacteria and yeast-like pathogenic fungus Candida albicans, showing broad-spectrum antibacterial activities and anti-proliferative activity towards human tumor cell lines (Al-Mutairi et al., 2019).
Synthesis and Spectroscopic Studies
Synthesis and spectroscopic studies of derivatives involving this compound focus on optimizing spacer length linking pharmacophoric moieties and enhancing conformational flexibility. These studies contribute to the development of new compounds with potential applications in medicine and biochemistry (Iriepa & Bellanato, 2013).
Antiparkinsonian and Analgesic Properties
Some derivatives of the compound have been studied for their potential antiparkinsonian and analgesic properties. These studies aim to develop new therapeutic agents for treating Parkinson's disease and pain management (Amr, Maigali, & Abdulla, 2008).
Neuroinflammation Imaging
This compound has been studied for its application in imaging neuroinflammation. Specifically, derivatives have been developed for positron emission tomography (PET) imaging to study microglial activity in various neuropsychiatric disorders (Horti et al., 2019).
Inhibitors of Enzyme Phosphorylation
Derivatives of this compound have been synthesized as potent inhibitors of enzyme phosphorylation, particularly the platelet-derived growth factor receptor (PDGFR). These inhibitors have potential applications in the treatment of restenosis and other conditions related to enzyme activity (Matsuno et al., 2002).
properties
IUPAC Name |
1-[[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl]-3-thiophen-2-ylurea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N6OS/c17-10-13-15(19-6-5-18-13)22-7-3-12(4-8-22)11-20-16(23)21-14-2-1-9-24-14/h1-2,5-6,9,12H,3-4,7-8,11H2,(H2,20,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLLUCBRYSUHRON-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)NC2=CC=CS2)C3=NC=CN=C3C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N6OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.